Cas no 61957-13-9 (1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime
• CAS No: 61957-13-9
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 462491
• PubChem ID: 71391051
• Update Time: 2025-04-19

1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-2-methyl-2-(1-piperidinyl)-, oxime
• N-(2-methyl-2-piperidin-1-yl-3H-inden-1-ylidene)hydroxylamine
• 61957-13-9
• N-[2-Methyl-2-(piperidin-1-yl)-2,3-dihydro-1H-inden-1-ylidene]hydroxylamine
• DTXSID80812941

• Inchi： 1S/C15H20N2O/c1-15(17-9-5-2-6-10-17)11-12-7-3-4-8-13(12)14(15)16-18/h3-4,7-8,18H,2,5-6,9-11H2,1H3
• InChI Key： GYRVOEKGZCBYRQ-UHFFFAOYSA-N
• SMILES： ON=C1C2C=CC=CC=2CC1(C)N1CCCCC1

Computed Properties

• Exact Mass: 244.1577
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.83